Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Batabulin sodium beta-tubulin isotype
specificity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Batabulin Sodium

CAS No.: 195533-98-3
Cat. No.: S548456

Get Quote

Batabulin Among Tubulin-Targeting Agents

The table below summarizes Batabulin and other agents based on the information available in the search

results.

Compound L ) N -
Binding Site Binding Mode Reported Specificity / Note

Name

Batabulin Cys239 of B-tubulin  Covalent Reached Phase Il clinical trials [1]

(T138067) [1] (irreversible) [1]

Paclitaxel Taxane site on 3- Non-covalent Resistance linked to Blll-tubulin

(Taxol) tubulin [2] (reversible) [2] overexpression [3] [2] [4]

Colchicine Colchicine site on Non-covalent Effectiveness is independent of [3-
B-tubulin [1] (reversible) [1] tubulin isotype composition [1]

2CTC |/ 3CTC Cys241 of B-tubulin  Covalent Colchicine-site ligands used for binding
[1] (irreversible) [1] site morphology studies [1]

Vinca Vinca site on (- Non-covalent Subject to multidrug resistance (MDR)

Alkaloids tubulin [2] (reversible) [2] [1] [4]
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Compound

Binding Site Binding Mode Reported Specificity / Note

Name

Withaferin A Cys303 of B-tubulin  Covalent Natural product with anticancer activity
[1] (irreversible) [1] [1]

Pironetin Cys316 of a-tubulin  Covalent Binds to a-tubulin instead of B-tubulin
[1] (irreversible) [1] [1]

Ottelion A Cys241 of B-tubulin  Covalent Highly cytotoxic (pM—nM range) [1]
[1] (irreversible) [1]

Batabulin's Covalent Binding Mechanism

Batabulin's design incorporates a reactive functional group intended for covalent binding to tubulin,

distinguishing it from classical reversible inhibitors [1].

Batabulin Inactive Tubulin

Forms Covalent Bond

B-tubulin

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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